Cas no 2171668-42-9 (3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid
• CAS No: 2171668-42-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5992293
• PubChem ID: 165802551
• Update Time: 2025-05-19

3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid
• 2171668-42-9
• 3-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]propanoic acid
• EN300-1492241

• Inchi： 1S/C25H28N2O6/c1-32-22(23(28)27-21(24(29)30)12-15-10-11-15)13-26-25(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： SFBIJCMJLHAYPO-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid

Comprehensive Overview of 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid (CAS No. 2171668-42-9)

The compound 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid (CAS No. 2171668-42-9) is a specialized organic molecule widely recognized in the fields of peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for applications in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating complex peptides, which are essential for drug discovery and biotechnology advancements.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid has surged, driven by the growing interest in personalized medicine and targeted therapies. The compound's methoxypropanamidopropanoic acid backbone provides stability and versatility, enabling its use in synthesizing peptides with enhanced bioavailability and therapeutic efficacy. This aligns with current trends in AI-driven drug design and computational chemistry, where researchers seek optimized building blocks for peptide-based therapeutics.

The CAS No. 2171668-42-9 is particularly notable for its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) environments. Laboratories focusing on cancer research, neurodegenerative diseases, and antibiotic development often utilize this compound to explore novel treatment avenues. Its cyclopropyl moiety also contributes to improved metabolic stability, a critical factor in the development of next-generation biologics.

From an SEO perspective, queries such as "Fmoc-protected amino acid suppliers" and "applications of 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid" are trending, reflecting the compound's relevance in both academic and industrial settings. Additionally, the rise of green chemistry has spurred interest in sustainable synthesis methods for such derivatives, further highlighting the importance of this molecule in modern research.

In summary, 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopropanoic acid (CAS No. 2171668-42-9) stands as a cornerstone in peptide chemistry, bridging the gap between traditional synthesis and cutting-edge therapeutic innovations. Its multifaceted applications and compatibility with advanced technologies ensure its continued prominence in scientific literature and commercial catalogs alike.